Cas no 1001500-33-9 (3-(1,3-dimethyl-1H-pyrazol-5-yl)-1H-pyrazol-5-ol)

• Product Name: 3-(1,3-dimethyl-1H-pyrazol-5-yl)-1H-pyrazol-5-ol
• CAS No: 1001500-33-9
• MF: C₈H₁₀N₄O
• MW: 178.191200733185
• MDL: MFCD04969219
• CID: 3059157
• PubChem ID: 7017520
• Update Time: 2025-05-26

3-(1,3-dimethyl-1H-pyrazol-5-yl)-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 2',5'-Dimethyl-1H,2'H-[3,3'-bipyrazol]-5-ol
• 3-(1,3-dimethyl-1H-pyrazol-5-yl)-1H-pyrazol-5-ol
• 2',5'-Dimethyl-1H,2'H-[3,3']bipyrazolyl-5-ol
• 2',5'-Dimethyl-2h,2'h-[3,3'-bipyrazol]-5-ol
• 5-(2,5-dimethylpyrazol-3-yl)-1,2-dihydropyrazol-3-one
• EN300-229403
• BQB50033
• 2',5'-dimethyl-1,2-dihydro-[3,3'-bipyrazol]-5-one
• BBL039214
• 2',5'-dimethyl-1H,2'H-3,3'-bipyrazol-5-ol
• AKOS000309263
• 1001500-33-9
• STK313165
• CS-0282525

• MDL： MFCD04969219
• Inchi： 1S/C8H10N4O/c1-5-3-7(12(2)11-5)6-4-8(13)10-9-6/h3-4H,1-2H3,(H2,9,10,13)
• InChI Key： SYEJSVQQRXYJPL-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2=CC(C)=NN2C)NN1

Computed Properties

• Exact Mass: 178.08546096g/mol
• Monoisotopic Mass: 178.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 59Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones

Additional information on 3-(1,3-dimethyl-1H-pyrazol-5-yl)-1H-pyrazol-5-ol

3-(1,3-Dimethyl-1H-Pyrazol-5-Yl)-1H-Pyrazol-5-Ol: A Comprehensive Overview

The compound with CAS No. 1001500-33-9, commonly referred to as 3-(1,3-dimethyl-1H-pyrazol-5-yl)-1H-pyrazol-5-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two nitrogen atoms. Pyrazoles and their derivatives are widely studied due to their diverse biological activities and potential applications in drug discovery.

The chemical structure of 3-(1,3-dimethyl-1H-pyrazol-5-yl)-1H-pyrazol-5-ol consists of two pyrazole rings connected by a methylene group. The substituents on the pyrazole rings include methyl groups and a hydroxyl group, which contribute to its unique chemical properties. The presence of these functional groups makes this compound highly versatile, enabling it to participate in various chemical reactions and interactions.

Recent studies have highlighted the biological activity of this compound, particularly its potential as a modulator of cellular signaling pathways. Researchers have explored its ability to inhibit key enzymes involved in inflammation and oxidative stress, making it a promising candidate for anti-inflammatory and antioxidant therapies. Additionally, this compound has shown potential in modulating ion channels, which could be relevant for the development of treatments for neurological disorders.

In terms of synthesis, the compound can be prepared through a variety of methods, including condensation reactions and cyclization processes. One common approach involves the reaction of a suitable aldehyde or ketone with hydrazine derivatives under specific conditions. The optimization of these synthetic routes has been a focus of recent research efforts, with scientists aiming to improve yield and purity while minimizing environmental impact.

The physical properties of 3-(1,3-dimethyl-1H-pyrazol-5-yl)-1H-pyrazol-5-ol include a melting point of approximately 220°C and a solubility profile that makes it suitable for various experimental conditions. Its spectral data, including UV-vis and NMR spectra, have been well-characterized, providing valuable insights into its electronic structure and molecular interactions.

One area where this compound has shown particular promise is in the field of drug delivery systems. Its ability to form stable complexes with other molecules has led to investigations into its use as a carrier for therapeutic agents. Recent advancements in nanotechnology have further expanded its potential applications in targeted drug delivery and controlled release systems.

Moreover, the toxicological profile of 3-(1,3-dimethyl-1H-pyrazol-5-yl)-1H-pyrazol-5-ol has been extensively studied to ensure its safety for use in biomedical applications. Preclinical studies indicate that it exhibits low toxicity at therapeutic concentrations, making it a viable option for further development into clinical trials.

In conclusion, 3-(1,3-dimethyl-1H-pyrazol-5-yL)-1H-pyrazol-srrol is a multifaceted compound with significant potential across various scientific domains. Its unique chemical properties, coupled with its promising biological activities, position it as an important molecule in contemporary research. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to make meaningful contributions to the advancement of science and medicine.